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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrromethene 597 (PM-597) is a highly efficient and photostable fluorescent dye belonging to

the pyrromethene class, often categorized under the broader family of BODIPY (boron-

dipyrromethene) dyes.[1][2] Its exceptional photophysical properties, including a strong

absorption in the visible spectrum, high fluorescence quantum yield, and narrow emission

bandwidth, have established it as a valuable tool in various scientific disciplines.[3][4] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

and spectral properties, and key applications of Pyrromethene 597, with a focus on

experimental protocols relevant to researchers in life sciences and materials science.

Chemical Structure and Identification
Pyrromethene 597 is chemically known as 1,3,5,7,8-pentamethyl-2,6-di-t-butylpyrromethene-

difluoroborate complex.[5] The core of the molecule is a dipyrromethene ligand complexed with

a difluoroboron (BF₂) moiety. This BF₂ unit imparts rigidity to the structure, which is crucial for

its high fluorescence efficiency. The bulky tert-butyl groups at the 2 and 6 positions enhance

the dye's photostability and influence its solubility.[6]
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IUPAC Name: 5,11-ditert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-

boranuidatricyclo[7.3.0.0³,⁷]dodeca-1(12),4,6,8,10-pentaene

CAS Number: 137829-79-9[5]

Molecular Formula: C₂₂H₃₃BF₂N₂[5]

Molecular Weight: 374.32 g/mol [5]

Synonyms: PM-597[3]

Physicochemical and Spectral Properties
The utility of Pyrromethene 597 in various applications is dictated by its distinct

physicochemical and spectral characteristics. These properties are summarized in the tables

below.

Physicochemical Properties
Property Value Reference(s)

Melting Point 255-257 °C [7]

Appearance Crystalline solid

Solubility

   Methanol 380 mg/L [7]

   Ethanol 1.5 g/L [7]

   N-Methyl-2-pyrrolidinone

(NMP)
10.1 g/L [7]

   2-Phenoxyethanol (EPH) 7 g/L [7]

   1-Phenoxy-2-propanol (PPH) 9.2 g/L [7]

   p-Dioxane 9.8 g/L [7]

Spectral Properties
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Property Value Solvent Reference(s)

Absorption Maximum

(λabs)
523 nm Methanol [7]

525 nm Ethanol [7]

525 nm NMP [7]

529 nm EPH [7]

528 nm PPH [7]

526 nm p-Dioxane [7]

Molar Absorptivity (ε) 6.8 x 10⁴ L mol⁻¹ cm⁻¹ Ethanol (at 525 nm) [7]

Emission Maximum

(λem)
557 nm Ethanol [7][8]

Fluorescence

Quantum Yield (Φf)
0.77 Ethanol [7]

0.48 Methanol [8]

Fluorescence Lifetime

(τf)
~4.2 ns Acetone [6]

Experimental Protocols
This section provides detailed methodologies for key experiments involving Pyrromethene
597, including its synthesis, purification, and application in fluorescence microscopy.

Synthesis of Pyrromethene Dyes (General Protocol)
While a specific, detailed protocol for the synthesis of Pyrromethene 597 is not readily

available in the public domain, a general and widely adopted method for the synthesis of

related pyrromethene-BF₂ complexes can be followed.[9][10] The synthesis typically involves a

two-step process: the condensation of a pyrrole derivative with an acyl chloride to form a

pyrromethene hydrohalide, followed by complexation with boron trifluoride etherate.

Materials:
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Appropriately substituted pyrroles (e.g., 2,4-dimethyl-3-tert-butylpyrrole)

Acyl chloride (e.g., acetyl chloride)

Anhydrous solvent (e.g., dichloromethane, DCM)

Boron trifluoride etherate (BF₃·OEt₂)

Triethylamine (TEA) or a similar non-nucleophilic base

Inert atmosphere (Nitrogen or Argon)

Procedure:

Pyrromethene Formation:

Dissolve the substituted pyrrole in anhydrous DCM under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add the acyl chloride to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until the reaction

is complete (monitored by TLC).

The resulting pyrromethene hydrohalide often precipitates and can be collected by

filtration. In some cases, it is used in the next step without isolation.[9]

Complexation with BF₃:

Suspend or dissolve the pyrromethene hydrohalide in anhydrous DCM.

Add an excess of triethylamine to neutralize the hydrohalide salt and deprotonate the

pyrromethene.

Slowly add an excess of boron trifluoride etherate to the stirred solution.

Stir the reaction mixture at room temperature for several hours.
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Monitor the reaction progress by TLC.

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent

under reduced pressure.

General Synthesis of Pyrromethene-BF2 Dyes

Step 1: Pyrromethene Formation

Step 2: BF2 Complexation

Substituted Pyrrole

Condensation in Anhydrous DCM

Acyl Chloride

Pyrromethene Hydrohalide

Complexation in Anhydrous DCM

Neutralization & Deprotonation

Triethylamine (TEA) Boron Trifluoride Etherate

Pyrromethene-BF2 Dye

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of pyrromethene-BF₂ dyes.

Purification by Column Chromatography
The crude Pyrromethene 597 is typically purified by silica gel column chromatography.[11][12]

Materials:

Silica gel (60 Å, 230-400 mesh)

Eluent: A mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a slightly more

polar solvent (e.g., dichloromethane, ethyl acetate). The exact ratio should be determined by

thin-layer chromatography (TLC) analysis. A common starting point for BODIPY dyes is a

gradient of ethyl acetate in hexanes.

Procedure:

Prepare a slurry of silica gel in the non-polar solvent and pack it into a chromatography

column.

Dissolve the crude product in a minimal amount of the eluent or a suitable solvent (e.g.,

DCM).

Load the sample onto the top of the silica gel column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent to obtain the purified Pyrromethene
597.

Recrystallization from a suitable solvent system (e.g., methanol/water or ethanol/water) can be

performed for further purification if necessary.[13]

Protocol for Staining Live Cells with BODIPY Dyes
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Pyrromethene 597, as a lipophilic BODIPY dye, can be used to stain intracellular lipid droplets

and membranes. The following is a general protocol for live-cell imaging.

Materials:

Pyrromethene 597 stock solution (e.g., 1 mM in DMSO)

Phosphate-buffered saline (PBS)

Cell culture medium

Live-cell imaging solution (e.g., phenol red-free medium)

Cells cultured on coverslips or in imaging dishes

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 70-80%) on a suitable

imaging substrate.

Preparation of Staining Solution: Dilute the Pyrromethene 597 stock solution in serum-free

cell culture medium or PBS to a final working concentration of 0.1–2 µM. The optimal

concentration should be determined empirically for each cell type and application.

Staining:

Remove the culture medium from the cells.

Wash the cells gently with pre-warmed PBS.

Add the staining solution to the cells and incubate for 15-30 minutes at 37 °C, protected

from light.

Washing:

Remove the staining solution.
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Wash the cells 2-3 times with pre-warmed PBS or live-cell imaging solution to remove

unbound dye and reduce background fluorescence.

Imaging:

Add fresh, pre-warmed live-cell imaging solution to the cells.

Image the stained cells using a fluorescence microscope equipped with appropriate filters

for Pyrromethene 597 (Excitation ~525 nm, Emission ~557 nm).

Live-Cell Staining with Pyrromethene 597

Start with Cultured Cells

Prepare Staining Solution
(0.1-2 µM PM-597) Wash Cells with PBS

Incubate with Staining Solution
(15-30 min, 37°C)

Wash Cells 2-3 times

Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Experimental workflow for staining live cells with Pyrromethene 597.
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Applications in Research and Development
The unique properties of Pyrromethene 597 make it a versatile tool in several research areas.

Laser Technology
Pyrromethene 597 is renowned for its application as a gain medium in dye lasers.[2] It exhibits

high laser efficiency and photostability, particularly when pumped with the second harmonic

(532 nm) of a Nd:YAG laser.[2] Its broad tuning range in the yellow-orange region of the

spectrum makes it a valuable alternative to more established but less stable rhodamine dyes.

[2]

Fluorescence Microscopy and Biological Imaging
As a member of the BODIPY family, Pyrromethene 597 can be used as a fluorescent probe in

biological systems.[1] Its lipophilic nature allows it to readily cross cell membranes and

accumulate in lipid-rich environments such as lipid droplets and cellular membranes, enabling

their visualization.[1]

Photodynamic Therapy (PDT)
Pyrromethene derivatives are being investigated as photosensitizers in photodynamic therapy

(PDT) for cancer treatment.[14][15] Upon excitation with light of a specific wavelength, these

molecules can generate reactive oxygen species (ROS) that induce cell death in targeted

cancer cells. The favorable spectral properties of pyrromethenes in the visible range allow for

deeper tissue penetration of the excitation light.[15]

Drug Delivery
The fluorescent properties of Pyrromethene 597 make it a potential candidate for

incorporation into drug delivery systems. It can be used to track the biodistribution and cellular

uptake of nanoparticles or other drug carriers. While research on Pyrromethene 597 in this

area is less extensive than for some other dyes, the broader class of BODIPY dyes has shown

promise in this field.

Safety and Handling
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Pyrromethene 597 should be handled in accordance with standard laboratory safety

procedures. It is classified as causing skin and serious eye irritation, and may cause respiratory

irritation.[14]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Store in a tightly closed container in a dry, well-ventilated place, protected from light.

In case of contact, wash the affected area with plenty of water. If irritation persists, seek

medical attention.

Conclusion
Pyrromethene 597 is a high-performance fluorescent dye with a compelling combination of

photostability, high quantum yield, and a tunable emission in the visible spectrum. Its utility

extends from fundamental research in laser physics and spectroscopy to applied fields such as

bio-imaging and therapeutics. The experimental protocols outlined in this guide provide a

foundation for researchers to effectively utilize Pyrromethene 597 in their studies. As research

continues to evolve, the unique properties of this and other pyrromethene dyes are likely to be

exploited in an even wider range of innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8725576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8725576/
https://scispace.com/pdf/bodipy-493-503-staining-of-neutral-lipid-droplets-for-2y1a996xx8.pdf
https://file.medchemexpress.com/batch_PDF/HY-W090090/BODIPY-493-503-DataSheet-MedChemExpress.pdf
https://www.bocsci.com/2-6-di-tert-butyl-1-3-5-7-pentamethylpyrromethenedifluoroborate-cas-137829-79-9-item-251439.html
https://www.researchgate.net/figure/Molecular-structure-of-PM597_fig2_231637901
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://scholar.cu.edu.eg/sites/default/files/hamed_kandel/files/experimental_and_theoretical_study_of_optical_properties_of_pyrromethene_pm-597_laser_dye_in_binary_eco-friendly_solvent.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA223562.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA267385.pdf
https://pubs.acs.org/doi/10.1021/acsomega.4c09745
https://pubs.rsc.org/en/content/articlehtml/2023/nj/d3nj00633f
https://pubs.rsc.org/en/content/articlehtml/2023/nj/d3nj00633f
https://pubs.rsc.org/en/content/articlehtml/2023/nj/d3nj00633f
https://www.researchgate.net/publication/6701845_Recrystallization_and_Shape_Control_of_Crystals_of_the_Organic_Dye_Acid_Green_27_in_a_Mixed_Solvent
https://www.researchgate.net/publication/341505355_Photodynamic_treatment_of_melanoma_cells_using_aza-dipyrromethenes_as_photosensitizers
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343694/
https://www.benchchem.com/product/b15622544#pyrromethene-597-chemical-structure-and-properties
https://www.benchchem.com/product/b15622544#pyrromethene-597-chemical-structure-and-properties
https://www.benchchem.com/product/b15622544#pyrromethene-597-chemical-structure-and-properties
https://www.benchchem.com/product/b15622544#pyrromethene-597-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b15622544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

